Cas no 767603-10-1 (Cyclopentanamine,2-phenoxy-, (1R,2R)-rel-)

• Product Name: Cyclopentanamine,2-phenoxy-, (1R,2R)-rel-
• CAS No: 767603-10-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 551043
• Update Time: 2024-02-05

Cyclopentanamine,2-phenoxy-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine,2-phenoxy-, (1R,2R)-rel-
• Cyclopentanamine,2-phenoxy-, trans- (9CI)
• Cyclopentanamine, 2-phenoxy-, trans- (9CI)
• Cyclopentanamine, 2-phenoxy-, (1R,2R)-rel-

• Inchi： 1S/C11H15NO/c12-10-7-4-8-11(10)13-9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t10-,11-/m1/s1
• InChI Key： WEBWXWDQSPNZHG-GHMZBOCLSA-N
• SMILES： [C@@H]1(N)CCC[C@H]1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 177.115
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±33.0 °C(Predicted)
• pka: 9.87±0.40(Predicted)